Cas no 945244-07-5 (1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid)
945244-07-5 structure
Product Name:1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid
CAS No:945244-07-5
MF:C11H9NO3
MW:203.194062948227
CID:2138707
Update Time:2023-08-04
1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-(benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid
- MRBYETGWOTWPIY-UHFFFAOYSA-N
- Cyclopropanecarboxylic acid, 1-(5-benzoxazolyl)-
- 1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid
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- Inchi: 1S/C11H9NO3/c13-10(14)11(3-4-11)7-1-2-9-8(5-7)12-6-15-9/h1-2,5-6H,3-4H2,(H,13,14)
- InChI Key: MRBYETGWOTWPIY-UHFFFAOYSA-N
- SMILES: OC(C1(C2C=CC3=C(C=2)N=CO3)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 288
- Topological Polar Surface Area: 63.3
1-(Benzo[d]oxazol-5-yl)cyclopropanecarboxylic acid Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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